4-(4-(Benzyloxy)phenyl)pyridine

• IUPAC Name: 4-(4-phenylmethoxyphenyl)pyridine
• InChI: InChI=1S/C18H15NO/c1-2-4-15(5-3-1)14-20-18-8-6-16(7-9-18)17-10-12-19-13-11-17/h1-13H,14H2
• InChI Key: JCQIAAIJMJAXCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=CC=NC=C3
• Molecular Formula: C18H15NO
• DSSTOX Substance ID: DTXSID60627338
• Molecular Weight: 261.3 g/mol
• CAS RN: 627906-66-5

Description

“4-(4-(Benzyloxy)phenyl)pyridine” is a chemical compound used for research and development. It is a 4-substituted pyridine.

Synthesis Analysis

The synthesis of “4-(4-(Benzyloxy)phenyl)pyridine” involves several steps. Pyridine synthesis often involves the addition of Grignard reagents to pyridine N-oxides in THF at room temperature, followed by treatment with acetic anhydride at 120°C to afford 2-substituted pyridines. Protodeboronation of pinacol boronic esters is also a common method used in the synthesis of pyridine derivatives.

Synthesis routes and methods

Procedure details

Pd(PPh3)4 (10.0 mg, 0.01 mmol) was added to a degassed (N2) mixture of 4-(phenylmethoxy)phenylboronic acid (230 mg, 1.01 mmol), 4-bromopyridine hydrobromide (194 mg, 1.00 mmol), aqueous 1 M Na2CO3 solution (4.0 mL) in MeCN (4 mL). The reaction mixture was heated to 85° C. for 5 h. The cooled suspension was filtered and the resulting solid was washed with aqueous MeCN. The filtrate was extracted with CH2Cl2. The organic layer was dried (MgSO4), filtered and concentrated under reduced pressure. The residue was purified by flash chromatography (EtOAc) and combined with the solid obtained by filtration to give the title compound (247 mg, 94% yield) as a white solid.